Cas no 883523-57-7 (Benzenepropanamide, N-[4-[(2-quinoxalinylamino)sulfonyl]phenyl]-)

• Product Name: Benzenepropanamide, N-[4-[(2-quinoxalinylamino)sulfonyl]phenyl]-
• CAS No: 883523-57-7
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 1927075
• PubChem ID: 86236997
• Update Time: 2025-04-21

Benzenepropanamide, N-[4-[(2-quinoxalinylamino)sulfonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-[4-[(2-quinoxalinylamino)sulfonyl]phenyl]-
• N-[4-[(2-Quinoxalinylamino)sulfonyl]phenyl]benzenepropanamide
• DTXSID101180426
• 883523-57-7

• Inchi： 1S/C23H20N4O3S/c28-23(15-10-17-6-2-1-3-7-17)25-18-11-13-19(14-12-18)31(29,30)27-22-16-24-20-8-4-5-9-21(20)26-22/h1-9,11-14,16H,10,15H2,(H,25,28)(H,26,27)
• InChI Key： MTLSLHYEURLBJV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CCC1C=CC=CC=1)=O)(NC1C=NC2C=CC=CC=2N=1)(=O)=O

Computed Properties

• Exact Mass: 432.12561169Da
• Monoisotopic Mass: 432.12561169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų